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Compound of Interest

Compound Name: 25H-NBOMe hydrochloride

Cat. No.: B590917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
25H-NBOMe hydrochloride is a derivative of the phenethylamine hallucinogen 2C-H and a

potent full agonist for the human 5-HT2A receptor.[1] It is categorized as a phenethylamine and

has been identified in samples seized by law enforcement.[2] As a well-characterized

compound, 25H-NBOMe hydrochloride serves as an essential analytical reference standard

for forensic and research applications.[2] These application notes provide detailed information

and protocols for its use in laboratory settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 25H-NBOMe hydrochloride is

presented in Table 1. This information is critical for the accurate preparation of standards and

for data interpretation.

Table 1: Chemical and Physical Properties of 25H-NBOMe Hydrochloride
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Property Value Reference

Formal Name

2,5-dimethoxy-N-[(2-

methoxyphenyl)methyl]-

benzeneethanamine,

monohydrochloride

[2]

CAS Number 1566571-52-5 [2]

Molecular Formula C₁₈H₂₃NO₃ • HCl [2]

Formula Weight 337.8 g/mol [2]

Purity ≥98% [2]

Appearance White powder [3]

Solubility (DMSO) ≥ 10 mg/mL [2]

Solubility (Ethanol) ≥ 10 mg/mL [2]

Solubility (PBS, pH 7.2)
Sparingly soluble (1-10

mg/mL)
[2]

Storage -20°C [2]

Stability ≥ 4 years [2]

Pharmacological Data
25H-NBOMe is a potent agonist at serotonin 5-HT2A receptors. The pharmacological data

presented in Table 2 is crucial for understanding its biological activity and for the development

of analytical methods to detect its presence and effects.

Table 2: Pharmacological Data for 25H-NBOMe
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Parameter Species Value Reference

Ki for 5-HT2A

Receptor
Rat 1.19 nM

Ki for 5-HT2A

Receptor
Human 2.83 nM

EC50 for 5-HT2A

Receptor
Rat 81.2 nM

EC50 for 5-HT2A

Receptor
Human 15.3 nM

Application as an Internal Standard
Due to its structural similarity to other NBOMe compounds and its availability as a high-purity

reference material, 25H-NBOMe hydrochloride is frequently used as an internal standard

(ISTD) in quantitative analytical methods, particularly in liquid chromatography-tandem mass

spectrometry (LC-MS/MS).[4][5] The use of an ISTD is critical for correcting for variations in

sample preparation and instrument response, thereby improving the accuracy and precision of

the quantification of other analytes.

Experimental Protocols
Preparation of Stock and Working Standards
Objective: To prepare accurate and stable stock and working standard solutions of 25H-
NBOMe hydrochloride for use in analytical methods.

Materials:

25H-NBOMe hydrochloride analytical reference standard

Methanol (LC-MS grade)

Calibrated analytical balance

Volumetric flasks (Class A)
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Pipettes (calibrated)

Protocol:

Stock Solution (1 mg/mL):

Accurately weigh 1 mg of 25H-NBOMe hydrochloride powder.

Quantitatively transfer the powder to a 1 mL volumetric flask.

Dissolve the powder in a small amount of methanol and then fill to the mark with methanol.

Cap the flask and vortex until the solid is completely dissolved.

Store the stock solution at -20°C in an amber vial.[6]

Working Standard Solutions:

Prepare a series of working standard solutions by serial dilution of the stock solution with

methanol to achieve the desired concentrations (e.g., 100 µg/mL, 10 µg/mL, 1 µg/mL).[6]

These working solutions can be used to prepare calibrators and quality control samples.

Store working solutions at -20°C.

Quantification of NBOMe Analogs in Biological Matrices
using LC-MS/MS
Objective: To develop and validate a method for the simultaneous quantification of multiple

NBOMe compounds in biological samples (e.g., whole blood, urine) using 25H-NBOMe as an

internal standard.

Workflow Diagram:
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Sample Preparation

LC-MS/MS Analysis
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Caption: Workflow for the quantification of NBOMe compounds.

Protocol:
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Sample Preparation:

To 1 mL of the biological sample (e.g., whole blood, urine), add a known amount of 25H-

NBOMe internal standard solution (e.g., 50 µL of a 10 ng/mL solution).[5]

Add 1 mL of 100 mM phosphate buffer (pH 6) and vortex for 5 minutes.[5]

Centrifuge the sample at 3000 rpm for 10 minutes.[5]

Solid Phase Extraction (SPE):

Condition a Clean Screen ZSDUA020 SPE column with 3 mL of methanol, followed by 3

mL of deionized water, and 1 mL of 100 mM phosphate buffer (pH 6).[5]

Load the supernatant from the prepared sample onto the conditioned SPE column.

Wash the column with an appropriate solvent to remove interferences.

Elute the analytes with an appropriate elution solvent (e.g., a mixture of dichloromethane,

isopropanol, and ammonia).

Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a suitable

mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography:

Use a high-performance liquid chromatography (HPLC) or ultra-performance liquid

chromatography (UPLC) system for separation.

A C18 column is typically used for the separation of NBOMe compounds.

The mobile phase often consists of a gradient of an aqueous component (e.g.,

ammonium acetate or formic acid in water) and an organic component (e.g., methanol

or acetonitrile).

Mass Spectrometry:
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Use a tandem mass spectrometer operating in positive electrospray ionization (ESI+)

mode.

Monitor the analytes using Multiple Reaction Monitoring (MRM) for high selectivity and

sensitivity.

Specific precursor-to-product ion transitions for each NBOMe analyte and the 25H-

NBOMe ISTD should be optimized.

Quantification:

Prepare a calibration curve by plotting the ratio of the peak area of the analyte to the peak

area of the internal standard against the concentration of the analyte for a series of

calibrators.

Quantify the concentration of the NBOMe compounds in the samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathway
25H-NBOMe exerts its hallucinogenic effects primarily through its action as a potent agonist at

the serotonin 5-HT2A receptor. The binding of 25H-NBOMe to this G-protein coupled receptor

(GPCR) initiates a downstream signaling cascade.

Signaling Pathway Diagram:
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Caption: 5-HT2A receptor signaling cascade.

Safety Precautions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b590917?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


25H-NBOMe hydrochloride is a potent psychoactive substance and should be handled with

extreme care in a laboratory setting.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,

and eye protection.[7]

Handling: Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid

inhalation of the powder.[7] Avoid contact with skin and eyes.[7]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Toxicity: The toxicological properties of 25H-NBOMe have not been thoroughly investigated,

but it is expected to be harmful if swallowed, and may cause skin, eye, and respiratory

irritation.[7] In case of exposure, seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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